Cas no 1269052-75-6 (N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride)

• Product Name: N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride
• CAS No: 1269052-75-6
• CID: 4584776
• Update Time: 2025-05-20

N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride

N,N-Dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine Dihydrochloride: A Comprehensive Overview

N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride (CAS No. 1269052-75-6) is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of piperidine and exhibits unique pharmacological properties that have been the subject of extensive research. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride is characterized by a piperidine ring attached to a phenyl group, which is further substituted with a methanamine moiety. The presence of the dimethyl groups on the amine functionality adds to the compound's lipophilicity and influences its biological activity. The dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

The synthesis of N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride typically involves several steps. One common approach is the reaction of 4-(2-piperidinyl)benzaldehyde with dimethylamine in the presence of a reducing agent such as sodium borohydride. The resulting amine is then converted to the hydrochloride salt using hydrochloric acid. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product, making it more viable for large-scale production.

Biological Activities

N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride has been extensively studied for its biological activities, particularly its interactions with various receptors in the central nervous system (CNS). Research has shown that this compound exhibits potent agonist activity at serotonin receptors, particularly the 5-HT_1A receptor. This property has led to its investigation as a potential therapeutic agent for conditions such as anxiety disorders and depression.

In addition to its serotonin receptor activity, N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride has also been found to interact with dopamine receptors, specifically D₂ receptors. This dual mechanism of action suggests that it may have broader therapeutic applications, including the treatment of schizophrenia and other psychiatric disorders.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride has been evaluated in several preclinical and clinical studies. Preclinical studies in animal models have demonstrated its efficacy in reducing anxiety-like behaviors and improving depressive symptoms. These findings have paved the way for further clinical investigations.

In early-phase clinical trials, N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride has shown promising results in treating patients with anxiety disorders and major depressive disorder (MDD). The compound was well-tolerated, with minimal side effects reported. However, larger-scale clinical trials are needed to confirm these findings and establish its safety and efficacy profile.

Current Research Trends

Ongoing research into N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride is focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Recent studies have investigated its potential as an adjunct therapy for treatment-resistant depression (TRD), where it has shown promising preliminary results. Additionally, there is growing interest in evaluating its efficacy in combination with other medications to enhance therapeutic outcomes.

The development of novel delivery systems, such as sustained-release formulations, is also an area of active research. These formulations aim to improve patient compliance and reduce dosing frequency, thereby enhancing the overall effectiveness of the treatment.

Conclusion

N,N-dimethyl-1-[4-(2-piperidinyl)phenyl]methanamine dihydrochloride (CAS No. 1269052-75-6) is a promising compound with significant potential in the treatment of various psychiatric disorders. Its unique chemical structure and dual mechanism of action make it an attractive candidate for further clinical development. As research continues to advance, it is likely that this compound will play an increasingly important role in the pharmacological armamentarium for managing anxiety disorders, depression, and other psychiatric conditions.